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1-ol

cat. No.: B1582778

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6,9,12,15-Pentaoxapentacosan-1-ol, a polyether compound with the CAS Number 23244-
49-7, is a molecule of significant interest in various scientific and industrial fields, particularly in
pharmaceuticals and materials science.[1] Its unique molecular structure, characterized by a
long carbon chain interspersed with multiple ether linkages and a terminal hydroxyl group,
imparts a desirable combination of hydrophilic and lipophilic properties.[1] This amphiphilic
nature makes it a versatile surfactant and emulsifier.[1] This guide provides an in-depth
exploration of its chemical and physical properties, synthesis, and diverse applications, with a
focus on its relevance to drug development and research.

Core Chemical and Physical Properties

The distinct properties of 3,6,9,12,15-Pentaoxapentacosan-1-ol stem from its molecular
architecture. The presence of five ether groups and a terminal hydroxyl group contributes to its
solubility in polar solvents, while the long decyl hydrocarbon tail provides lipophilic
characteristics.[1] This balance is crucial for its function in various formulations.
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Property Value Source

CAS Number 23244-49-7 [1112]

Molecular Formula C20H4206 [1][2]

Molecular Weight 378.5 g/mol [2]
2-[2-[2-[2-(2-

IUPAC Name decoxyethoxy)ethoxylethoxylet  [2]
hoxy]ethanol

Pentaethylene glycol
monodecyl ether, C10E5,

Synonyms [1]
Polyoxyethylene (5) decyl

ether

Appearance Colorless liquid or solid [1]

N Increased solubility in polar
Solubility vent [1]
solvents

Synthesis and Manufacturing

The synthesis of 3,6,9,12,15-Pentaoxapentacosan-1-ol, a type of fatty alcohol
polyoxyethylene ether, typically involves the condensation of a C10 fatty alcohol (1-decanol)
with multiple units of ethylene oxide.[3] This ethoxylation process is a cornerstone of surfactant
manufacturing.

General Synthesis Workflow

The production method generally involves reacting 1-decanol with ethylene oxide in the
presence of a catalyst. The number of ethylene oxide units added can be controlled to achieve
the desired properties of the final product.
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Caption: A simplified workflow for the synthesis of 3,6,9,12,15-Pentaoxapentacosan-1-ol.

Applications in Drug Development and Research

The utility of 3,6,9,12,15-Pentaoxapentacosan-1-ol and similar polyethylene glycol ethers in

the pharmaceutical and research sectors is extensive, primarily due to their surfactant

properties and low toxicity.[4][5]

Key Application Areas:

Excipient in Formulations: Its ability to act as a solubilizer and emulsifier makes it a valuable
excipient in drug formulations.[5][6] It can enhance the solubility and bioavailability of poorly
water-soluble active pharmaceutical ingredients (APIs).[5]

Drug Delivery Systems: The molecular flexibility and stability of this compound are
advantageous for its incorporation into drug delivery systems.[1] It can be a component of
nanoparticles, liposomes, and other carriers designed to improve drug targeting and release
profiles.

Biochemical Research: In a research context, it can be used to create high osmotic
pressures and as a non-ionic detergent for solubilizing membrane proteins without
denaturation.[4]

Topical and Transdermal Preparations: As an emulsifier and penetration enhancer, it finds
use in creams, lotions, and ointments to facilitate the delivery of active ingredients through
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the skin.[6]

Mechanism of Action as a Surfactant

The amphiphilic nature of 3,6,9,12,15-Pentaoxapentacosan-1-ol allows it to form micelles in
agueous solutions. The hydrophobic decyl tails encapsulate non-polar molecules, such as
certain APIs, while the hydrophilic polyoxyethylene heads interact with the aqueous
environment, effectively solubilizing the otherwise insoluble compound.
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Caption: Encapsulation of an API within a micelle formed by 3,6,9,12,15-
Pentaoxapentacosan-1-ol.

Safety and Handling

According to available safety data, 3,6,9,12,15-Pentaoxapentacosan-1-ol may cause skin and
eye irritation, as well as respiratory irritation.[2] Standard laboratory safety protocols, including
the use of personal protective equipment such as gloves and safety glasses, should be
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followed when handling this compound. It is generally considered stable and incompatible with
strong oxidizing agents.[3]

Conclusion

3,6,9,12,15-Pentaoxapentacosan-1-ol is a versatile and valuable compound for researchers,
scientists, and drug development professionals. Its well-defined chemical properties,
particularly its amphiphilic nature, make it an effective surfactant, emulsifier, and solubilizing
agent. These characteristics, combined with its low toxicity profile, have led to its widespread
use in pharmaceutical formulations and various research applications. A thorough
understanding of its properties and synthesis is essential for leveraging its full potential in
advancing scientific and therapeutic innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,6,9,12,15-
Pentaoxapentacosan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582778#cas-number-for-3-6-9-12-15-
pentaoxapentacosan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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